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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of

benzyl heptanoate, a significant compound in various research and development applications.

This document outlines its boiling point and density, supported by detailed experimental

protocols for their determination.

Physicochemical Data Summary
The quantitative data for benzyl heptanoate is summarized in the table below for ease of

reference and comparison.

Property Value Units

Boiling Point 257 - 295.3 °C

Density 0.98 g/cm³

Note: The range in boiling point reflects variations in reported values across different sources.

Experimental Protocols
Accurate determination of the physical properties of a compound is critical for its application in

research and drug development. The following sections detail the methodologies for

determining the boiling point and density of benzyl heptanoate.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1][2][3] The following capillary method provides a reliable means of determining the

boiling point of a small liquid sample.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for the heating bath (e.g., paraffin oil)

Procedure:

A small amount of the benzyl heptanoate sample is placed into the sample tube.

The capillary tube, with its sealed end uppermost, is placed into the sample tube containing

the liquid.

The sample tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then immersed in the heating bath (Thiele tube).

The bath is heated gently.[1]

As the temperature rises, a stream of bubbles will be observed emerging from the open end

of the capillary tube.

The heat source is removed when a continuous and rapid stream of bubbles is observed.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[1]

Determination of Density
The density of a substance is its mass per unit volume.[4] A straightforward and accurate

method for determining the density of a liquid like benzyl heptanoate involves the use of a

pycnometer or, more simply, a graduated cylinder and a balance.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance

Pipette

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic

balance.

A known volume of benzyl heptanoate (e.g., 10 mL) is carefully transferred into the

graduated cylinder using a pipette.

The mass of the graduated cylinder containing the benzyl heptanoate is then measured.

The mass of the benzyl heptanoate is determined by subtracting the mass of the empty

graduated cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

For improved accuracy, the measurement should be repeated multiple times, and the

average density calculated.[4][5]
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The following diagrams illustrate the logical flow of the experimental procedures described

above.
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Caption: Experimental workflow for determining the boiling point.
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Calculate Density (ρ = m / V)
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Caption: Experimental workflow for determining density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-boiling-point-and-density
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-boiling-point-and-density
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-boiling-point-and-density
https://www.benchchem.com/product/b1617670#benzyl-heptanoate-boiling-point-and-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

